4-[2-(3,4-dimethylphenoxy)ethoxy]benzaldehyde

• IUPAC Name: 4-[2-(3,4-dimethylphenoxy)ethoxy]benzaldehyde
• InChI: InChI=1S/C17H18O3/c1-13-3-6-17(11-14(13)2)20-10-9-19-16-7-4-15(12-18)5-8-16/h3-8,11-12H,9-10H2,1-2H3
• InChI Key: FQTFZMQSLCFTFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCCOC2=CC=C(C=C2)C=O)C
• Molecular Formula: C17H18O3
• DSSTOX Substance ID: DTXSID20366877
• Molecular Weight: 270.32 g/mol
• CAS RN: 438481-34-6, 5863-37-6

Description

4-[2-(3,4-dimethylphenoxy)ethoxy]benzaldehyde, also known as DPEBA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. This compound belongs to the family of aldehydes and is used as a precursor for the synthesis of various biologically active compounds.

Scientific Research Applications

Electrochemical Applications

Research by Trutschel et al. (1991) delves into the electrochemical conversion of 4-alkyloxytoluenes to produce cyclic and non-cyclic 4-alkyloxybenzaldehyde acetals, presenting a novel approach to liquid-crystalline 1,3-dioxanes. This study highlights the potential of electrochemical methods in synthesizing derivatives that exhibit liquid-crystalline properties, which could be significant in the development of new materials with specific optical characteristics Trutschel, R., Meister, G., Altmann, H., Fechtel, U., & Matschiner, H. (1991).

Synthesis and Cytotoxicity Evaluation

Brandes et al. (2020) conducted a study on the synthesis of amorfrutins A and B, using 3,5-dimethoxy-benzaldehyde as a starting material. The synthesized compounds demonstrated good cytotoxicity against human tumor cell lines, suggesting their potential in cancer research Brandes, B., Hoenke, S., Türk, M., Weber, B., Deigner, H., Al‐Harrasi, A., & Csuk, R. (2020).

Luminescence Sensing

Shi et al. (2015) explored the use of dimethylphenyl imidazole dicarboxylate-based lanthanide metal-organic frameworks for luminescence sensing of benzaldehyde derivatives. Their findings indicate the potential of such complexes as fluorescence sensors for detecting benzaldehyde and its derivatives, which could be useful in environmental monitoring and analytical chemistry Shi, B., Zhong, Y., Guo, L., & Li, G. (2015).

Oxidation Mechanisms

Malik et al. (2016) and Yokoyama & Matsumoto (2010) both contribute to understanding the oxidation mechanisms of methoxy benzaldehydes. These studies provide insights into the chemical behavior and transformation of benzaldehyde derivatives under various conditions, which is crucial for the development of new synthetic pathways and for understanding the stability and reactivity of these compounds Malik, V., Asghar, B., & Mansoor, S. S. (2016); Yokoyama, T., & Matsumoto, Y. (2010).